3-Bromo-2,5-dimethoxyaniline
Overview
Description
3-Bromo-2,5-dimethoxyaniline is a chemical compound with the CAS Number: 115929-62-9 . It has a molecular weight of 232.08 and its physical form can be either solid or liquid .
Chemical Reactions Analysis
The chemical reactivity of 3-Bromo-2,5-dimethoxyaniline can be analyzed using various computational methods. For instance, the Natural Bond Orbital (NBO) analysis can reveal the hyperconjugative interactions of the molecule . Additionally, the Condensed Fukui function, Molecular Electrostatic Potential (MEP), and HOMO-LUMO energies can provide insights into the molecule’s reactivity .Physical And Chemical Properties Analysis
3-Bromo-2,5-dimethoxyaniline is a solid or liquid at room temperature . The storage temperature is room temperature .Scientific Research Applications
Chemical Synthesis
3-Bromo-2,5-dimethoxyaniline is often used as a starting material in chemical synthesis due to its unique structure and reactivity . It can be used to synthesize a variety of complex organic molecules, contributing to the development of new drugs and materials .
Electrochemical Polymerization
3-Bromo-2,5-dimethoxyaniline can be used in the electrochemical polymerization process . For example, Poly(2,5-dimethoxyaniline) (PDMA) was synthesized using electrochemical polymerization of DMA in oxalic acid . This process is important in the production of conductive polymers, which have applications in various fields such as electronics and energy storage .
Electrochromic Devices
The synthesized PDMA from 3-Bromo-2,5-dimethoxyaniline has been studied for its potential use in electrochromic devices . These devices change their color in a persistent but reversible manner by an electrochemically induced redox reaction under the applied potential . They can be used in a wide variety of applications such as smart windows, electromagnetic shutters, nonemissive displays, and rear-view mirrors .
Material Science
In the field of material science, 3-Bromo-2,5-dimethoxyaniline can be used to create materials with unique properties . For example, it can be used to synthesize polymers with specific optical and electrical properties, which can be used in the development of new materials for electronics and photonics .
Analytical Chemistry
3-Bromo-2,5-dimethoxyaniline can also be used in analytical chemistry. Its unique structure and properties can be utilized in the development of new analytical methods and techniques .
Environmental Science
In environmental science, 3-Bromo-2,5-dimethoxyaniline and its derivatives can be used in the study of environmental pollutants. Its unique reactivity can be used to detect and quantify certain types of pollutants in the environment .
Safety and Hazards
properties
IUPAC Name |
3-bromo-2,5-dimethoxyaniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10BrNO2/c1-11-5-3-6(9)8(12-2)7(10)4-5/h3-4H,10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GPCODUGWJGGDIV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C(=C1)Br)OC)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BrNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-2,5-dimethoxyaniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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